N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)cyclohexanecarboxamide hydrochloride

• IUPAC Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)cyclohexanecarboxamide;hydrochloride
• InChI: InChI=1S/C21H28ClN3O2S.ClH/c1-15-17(22)7-8-18-19(15)23-21(28-18)25(10-9-24-11-13-27-14-12-24)20(26)16-5-3-2-4-6-16;/h7-8,16H,2-6,9-14H2,1H3;1H
• InChI Key: JDKPSBYBHSWQNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)N(CCN3CCOCC3)C(=O)C4CCCCC4)Cl.Cl
• Molecular Formula: C21H29Cl2N3O2S
• Molecular Weight: 458.4 g/mol

Description

N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)cyclohexanecarboxamide hydrochloride is a useful research compound. Its molecular formula is C21H29Cl2N3O2S and its molecular weight is 458.44. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)cyclohexanecarboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)cyclohexanecarboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Approaches and Reactions

Research has explored various synthetic methods and reactions involving similar compounds, which contribute to understanding the chemical behavior and potential applications of N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)cyclohexanecarboxamide hydrochloride.

• Facile Syntheses of Oxazolines and Thiazolines : Microwave reactions of specific amino compounds with N-acylbenzotriazoles produced oxazolines and thiazolines, demonstrating a new application of N-acylbenzotriazoles in preparing these compounds under mild conditions and short reaction times with microwave irradiation (Katritzky et al., 2004).

• Development of Serotonin-3 Receptor Antagonists : A series of benzamide derivatives with heteroalicyclic rings showed potent 5-HT3 receptor antagonistic activity, highlighting the pharmaceutical potential of compounds with similar structures (Harada et al., 1995).

• Heat-Resistant Polyamides with s-Triazine Ring : Cyanuric chloride reacted with morpholine to obtain a new triazine monomer, which was used in synthesizing polyamides. These polymers demonstrated good thermal stability and flame retardancy, suggesting applications in materials science (Dinari & Haghighi, 2017).

• Synthesis of Pyrazoles and Triazoles for Analgesic Activity : Compounds incorporating a quinazoline moiety were synthesized and evaluated for analgesic activity, indicating the medicinal chemistry relevance of structurally related compounds (Saad et al., 2011).

• New Derivatives with Expected Biological Activity : The reactions of 2-cyanomethyl-1,3-benzothiazole with various reagents led to the synthesis of new compounds with potential biological activity, demonstrating the versatility and potential of related chemical structures in drug development (Hassan, 2009).